1-(3-Chloropropyl)cyclopentanecarbonitrile

• Molecular Formula: C9H14ClN
• Molecular Weight: 171.67 g/mol
• IUPAC Name: 1-(3-chloropropyl)cyclopentane-1-carbonitrile
• InChI: InChI=1S/C9H14ClN/c10-7-3-6-9(8-11)4-1-2-5-9/h1-7H2
• InChI Key: LFKBVIWTDZQLKB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CCCCl)C#N

Description

1-(3-Chloropropyl)cyclopentanecarbonitrile is a useful research compound. Its molecular formula is C9H14ClN and its molecular weight is 171.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of cyclopentanecarbonitrile (1.04 mL, 10 mmol) in THF (20 mL) at −78° C. was added LiHMDS (1M in THF, 11 mL) via syringe. After 30 min, 1-chloro-3-iodopropane (1.6 mL, 15 mmol) was added at once and slowly warmed to room temperature. After 20 h, the reaction mixture was quenched with saturated ammonium chloride (1 mL), diluted with EtOAc (100 mL), dried (MgSO4), filtered and concentrated to give the title compound as a yellow oil which was used in the next step without further purification.